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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of

AT7519 Hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). AT7519 Hydrochloride
is a potent, ATP-competitive multi-cyclin-dependent kinase (CDK) inhibitor with significant anti-

proliferative activity in various human tumor cell lines.[1][2][3] Proper preparation and storage

of stock solutions are critical for ensuring experimental reproducibility and the integrity of the

compound. This guide summarizes key quantitative data and outlines a step-by-step procedure

for laboratory use.

Introduction to AT7519 Hydrochloride
AT7519 Hydrochloride is a small molecule inhibitor targeting multiple CDKs, including CDK1,

CDK2, CDK4, CDK5, CDK6, and CDK9, with IC50 values in the nanomolar range.[3][4][5] By

inhibiting these key regulators of the cell cycle, AT7519 can induce cell cycle arrest, primarily at

the G2/M phase, and subsequent apoptosis in cancer cells.[6][7] Its mechanism of action also

involves the inhibition of RNA polymerase II, contributing to its cytotoxic effects.[1][7][8] The

compound has shown efficacy in preclinical models of various cancers, including multiple

myeloma and colon cancer.[1][4][7]
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The following table summarizes the key physical and chemical properties of AT7519
Hydrochloride.

Property Value Source

Molecular Formula C₁₆H₁₇Cl₂N₅O₂ • HCl [2][9]

Molecular Weight 418.7 g/mol [4][9]

Appearance Crystalline solid [9][10]

Purity ≥98% [9][10]

Solubility in DMSO ≥9.55 mg/mL to ≥300 mg/mL [8][11]

Solubility in Ethanol ~5 mg/mL [3][9][10]

Solubility in PBS (pH 7.2) ~0.5 mg/mL [3][9][10]

Storage (Solid) -20°C for ≥4 years [3][10]

Storage (DMSO Stock)
-80°C for up to 1 year; -20°C

for up to 1 month
[1][4][5]

Experimental Protocol: Preparation of a 10 mM
AT7519 Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AT7519 Hydrochloride in

DMSO. This concentration is a common starting point for serial dilutions for in vitro

experiments.

Materials:

AT7519 Hydrochloride (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of AT7519 Hydrochloride to equilibrate to room

temperature before opening to prevent condensation of moisture, which can affect the

compound's stability and solubility.

Weighing: Carefully weigh out the desired amount of AT7519 Hydrochloride using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.187 mg of the compound.

Calculation:

Molecular Weight (MW) = 418.7 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * V * MW = 0.01 mol/L * 0.001 L * 418.7 g/mol = 0.004187 g = 4.187 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed AT7519 Hydrochloride. For the example above, add 1 mL of DMSO. It is crucial to

use fresh, high-quality DMSO as moisture can reduce the solubility of the compound.[1][4]

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if

necessary.[11]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials.[1][5]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1][4][5] When ready to use, thaw an aliquot at room
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temperature and dilute it to the final working concentration in the appropriate cell culture

medium or buffer.

Note: Aqueous solutions of AT7519 Hydrochloride are not recommended for storage for more

than one day.[10]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of AT7519 and a typical experimental

workflow for its use.
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Caption: Mechanism of action of AT7519 Hydrochloride.
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Caption: Experimental workflow for using AT7519 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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